Cas no 138371-99-0 (1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-)

1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)- structure
138371-99-0 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
CAS No:138371-99-0
MF:C11H8BrNO3S
MW:314.155120849609
CID:1252428
PubChem ID:15089431
Update Time:2025-04-20

1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 4-bromo-1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)-4-bromopyrrole-2-carbaldehyde
    • 4-Bromo-1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
    • 1-(Benzenesulfonyl)-4-bromo-1H-pyrrole-2-carbaldehyde
    • 138371-99-0
    • DTXSID60568030
    • Inchi: 1S/C11H8BrNO3S/c12-9-6-10(8-14)13(7-9)17(15,16)11-4-2-1-3-5-11/h1-8H
    • InChI Key: BSOIGOHUKMMRTM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=O)N(C=1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 312.94084
  • Monoisotopic Mass: 312.94083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 56.14
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